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Compound of Interest

Compound Name: 4-Heptenal diethyl acetal

CAS No.: 18492-65-4

Cat. No.: B103212

Get Quote

Executive Summary & Chemical Identity
4-Heptenal diethyl acetal (CAS: 18492-65-4 for cis isomer) is a specialized flavor and

fragrance intermediate often used to mask the reactivity of its parent aldehyde, cis-4-heptenal.

[1] While the acetal itself presents a lower immediate hazard profile than the aldehyde, it

possesses a latent toxicity risk driven by its sensitivity to acid-catalyzed hydrolysis.

This guide moves beyond standard Safety Data Sheet (SDS) summaries to address the

stability-dependent hazards critical for research and scale-up environments.
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Property Data

Chemical Name (Z)-1,1-Diethoxyhept-4-ene

CAS Number 18492-65-4 (cis); 18492-66-5 (trans)

Molecular Formula C₁₁H₂₂O₂

Molecular Weight 186.29 g/mol

Flash Point ~71°C (160°F) - Combustible Liquid

Boiling Point ~90–93°C @ 15–25 mmHg

Solubility Insoluble in water; Soluble in ethanol, oils

Odor Fatty, creamy, herbaceous (melon-like)

The "Hidden" Hazard: Hydrolysis & Latent Toxicity
The primary safety critical control point (CCP) for this compound is hydrolytic stability. Acetals

are protecting groups; they are stable in basic and neutral conditions but rapidly degrade in the

presence of moisture and trace acids.

The Mechanism of Risk
Upon exposure to acidic moisture (even atmospheric CO₂ dissolved in wet solvents), the acetal

reverts to cis-4-heptenal and ethanol.

The Acetal: Generally low toxicity, mild irritant.

The Hydrolysis Product (cis-4-Heptenal):High Toxicity.

GHS Hazards: Flammable Liquid (H226), Toxic in contact with skin (H311), Skin Sensitizer

(H317).[2]

Implication: A degraded sample of 4-heptenal diethyl acetal must be handled with the

stringent precautions required for the toxic aldehyde, not the benign acetal.

Visualization: Acid-Catalyzed Hydrolysis Pathway
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The following diagram illustrates the breakdown mechanism that necessitates strict moisture

and pH control.

4-Heptenal Diethyl Acetal
(Low Toxicity, Combustible)

Trigger:
Acid (H+) + Moisture (H2O)
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Figure 1: The acid-catalyzed hydrolysis pathway converting the stable acetal into toxic cis-4-

heptenal.[3]

Storage & Engineering Controls
To prevent the formation of the toxic aldehyde, storage protocols must focus on excluding

moisture and maintaining neutral pH.

Storage Architecture
Atmosphere: Store under an inert blanket of Dry Nitrogen or Argon. Argon is preferred for

long-term storage as it is heavier than air and provides a better barrier against moisture

intrusion.

Temperature: Refrigeration (2–8°C) is recommended to slow kinetic degradation rates.

Container: Use amber glass (to prevent photo-oxidation) with Teflon-lined caps. Avoid metal

containers that may have acidic surface oxides.

Stabilizers: Commercial samples may contain trace bases (e.g., potassium carbonate) to

buffer against acidity. Do not distill without re-stabilizing the distillate immediately.

Incompatibilities
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Incompatibility Risk Mechanism

Acids (Lewis & Brønsted) CRITICAL
Catalyzes rapid hydrolysis to

toxic aldehyde.

Water/Moisture High
Provides the nucleophile for

hydrolysis.

Strong Oxidizers High
Potential for exothermic

reaction/fire.

Iron/Aluminum Salts Moderate
Can act as weak Lewis acids

promoting degradation.

Personal Protective Equipment (PPE) Matrix
Because the acetal can degrade into a skin sensitizer and toxic agent, PPE selection should

default to the higher hazard level (i.e., protect against cis-4-heptenal).

Respiratory: If handling large volumes or heating, use a respirator with Organic Vapor (OV)

cartridges.

Eye Protection: Chemical splash goggles. A face shield is required if pouring >1 Liter.

Hand Protection (Glove Permeation Data):

Standard Nitrile (0.11 mm):Splash protection only. Change immediately upon contact.

Laminate (Silver Shield/4H):Recommended for spill cleanup or prolonged handling.

Aldehydes and acetals can permeate thin nitrile rubber.

Operational Workflow: Safety Decision Tree
This workflow ensures that researchers assess the state of the chemical before use, preventing

accidental exposure to degradation products.
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Start: Handling 4-Heptenal Diethyl Acetal

Odor Check:
Smell of sharp/green aldehyde?

Acetal Intact:
Standard PPE (Nitrile, Goggles)

Handle in Fume Hood

No (Creamy/Fatty Odor)

Degraded (Aldehyde Present):
ESCALATE PPE

(Double glove, Respirator)

Yes (Sharp/Grassy Odor)

Experimental Use

With Caution

Quench/Disposal:
Avoid Acidic Waste Streams

Click to download full resolution via product page

Figure 2: Operational decision logic for handling potential degradation.

Emergency Response Protocols
Spill Management
Do NOT use acidic absorbents (e.g., certain clay-based litters) as they will release the toxic

aldehyde fumes.

Evacuate: Clear the immediate area.

PPE: Don Silver Shield gloves and respiratory protection.
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Neutralize: Cover the spill with a basic absorbent (e.g., sodium bicarbonate mixed with sand)

or a commercial solvent absorbent.

Clean: Wipe surfaces with a dilute alkaline solution (1% Sodium Carbonate) to ensure no

acid residues remain to catalyze hydrolysis of residues.

First Aid
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (it increases skin

permeability). If redness (sensitization) occurs, seek medical attention.[4][5]

Eye Contact: Rinse cautiously with water for 15 minutes.[6][7] Remove contact lenses if

present.

Inhalation: Remove to fresh air immediately.[5] If breathing is difficult, oxygen should be

administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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